Cas no 959237-50-4 (2-1,2,4triazolo1,5-apyrimidin-6-ylethanol)

• Product Name: 2-1,2,4triazolo1,5-apyrimidin-6-ylethanol
• CAS No: 959237-50-4
• MF: C₇H₈N₄O
• MW: 164.164620399475
• MDL: MFCD09834256
• CID: 877096
• PubChem ID: 25248177
• Update Time: 2025-05-19

2-1,2,4triazolo1,5-apyrimidin-6-ylethanol Chemical and Physical Properties

Names and Identifiers

• 2-([1,2,4]Triazolo[1,5-a]pyrimidin-6-yl)ethanol
• 2-[1,2,4]triazolo[1,5-a]pyrimidin-6-ylethanol(SALTDATA: FREE)
• 959237-50-4
• AT12368
• BS-36294
• 2-[1,2,4]TRIAZOLO[1,5-A]PYRIMIDIN-6-YLETHANOL 95%
• EN300-231831
• 2-[1,2,4]TRIAZOLO[1,5-A]PYRIMIDIN-6-YLETHANOL
• 2-([1,2,4]Triazolo[1,5-a]pyrimidin-6-yl)ethan-1-ol
• DTXSID40649472
• CS-0266555
• 2-([1,2,4]Triazolo[1,5-a]pyrimidin-6-yl)ethanol, AldrichCPR
• 2-{[1,2,4]triazolo[1,5-a]pyrimidin-6-yl}ethan-1-ol
• 2-[1,2,4]TRIAZOLO[1,5-A]PYRIMIDIN-6-YL-1-ETHANOL
• AKOS005168576
• MFCD09834256
• 2-1,2,4triazolo1,5-apyrimidin-6-ylethanol

• MDL： MFCD09834256
• Inchi： 1S/C7H8N4O/c12-2-1-6-3-8-7-9-5-10-11(7)4-6/h3-5,12H,1-2H2
• InChI Key： QQRXAPDUQYJTJO-UHFFFAOYSA-N
• SMILES： OCCC1C=NC2=NC=NN2C=1

Computed Properties

• Exact Mass: 164.07000
• Monoisotopic Mass: 164.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.31000
• LogP: -0.34090

2-1,2,4triazolo1,5-apyrimidin-6-ylethanol Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Additional information on 2-1,2,4triazolo1,5-apyrimidin-6-ylethanol

Introduction to Compound with CAS No. 959237-50-4 and Product Name: 2-1,2,4-triazolo[1,5-a]pyrimidin-6-ylethanol

The compound with the CAS number 959237-50-4 and the product name 2-1,2,4-triazolo[1,5-a]pyrimidin-6-ylethanol represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound belongs to a class of molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The triazolo[1,5-a]pyrimidine core is a privileged scaffold in medicinal chemistry, known for its ability to interact with various biological targets, making it a valuable building block for drug discovery.

Recent research has highlighted the importance of 2-1,2,4-triazolo[1,5-a]pyrimidin-6-ylethanol in the development of novel therapeutic agents. The structural features of this compound contribute to its unique pharmacological profile, which includes interactions with enzymes and receptors involved in critical biological pathways. Specifically, studies have demonstrated its potential in modulating pathways associated with inflammation and immune response, areas where targeted intervention is highly sought after.

The synthesis of 2-1,2,4-triazolo[1,5-a]pyrimidin-6-ylethanol involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The incorporation of the ethanol moiety at the 6-position of the triazolo[1,5-a]pyrimidine ring enhances the compound's solubility and bioavailability, which are crucial factors in drug formulation. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to streamline the synthetic route and improve overall efficiency.

In terms of biological activity, preliminary studies on 2-1,2,4-triazolo[1,5-a]pyrimidin-6-ylethanol have shown promising results in vitro. The compound exhibits inhibitory effects on certain kinases and other enzymes implicated in diseases such as cancer and autoimmune disorders. The triazolo[1,5-a]pyrimidine core is particularly noteworthy for its ability to bind to ATP-binding sites of kinases, thereby disrupting signaling cascades that drive pathological processes. This mechanism of action makes it a promising candidate for further investigation in preclinical models.

One of the most exciting aspects of 2-1,2,4-triazolo[1,5-a]pyrimidin-6-ylethanol is its versatility as a lead compound for drug development. By modifying various substituents on the triazolo[1,5-a]pyrimidine ring or the ethanol side chain, chemists can fine-tune its pharmacological properties to target specific diseases or enhance pharmacokinetic profiles. This flexibility underscores the importance of this scaffold in medicinal chemistry and its potential to yield next-generation therapeutics.

The role of computational chemistry in optimizing 2-1,2,4-triazolo[1,5-a]pyrimidin-6-ylethanol cannot be overstated. Molecular modeling techniques have been instrumental in predicting binding affinities and understanding how structural modifications influence biological activity. These insights guide experimental efforts and accelerate the discovery process. By integrating experimental data with computational predictions, researchers can rapidly identify promising derivatives for further testing.

Future directions for research on 2-1,2,4-triazolo[1,5-a]pyrimidin-6-ylethanol include exploring its efficacy in animal models and evaluating its safety profile. Preclinical studies will provide critical insights into its therapeutic potential and help determine optimal dosing regimens. Additionally, investigating its interactions with other biological targets may uncover new applications beyond its initial scope.

The development of 2-1,2,4-triazolo[1,5-a]pyrimidin-6-ylethanol exemplifies the collaborative efforts between synthetic chemists and biologists in pushing the boundaries of drug discovery. This compound not only highlights the structural diversity achievable through heterocyclic chemistry but also underscores the importance of interdisciplinary approaches in translating laboratory findings into viable therapeutic solutions.

In conclusion,959237-50-4 represents a significant contribution to pharmaceutical chemistry with its unique structure and promising biological activity. The ongoing research into this compound and its derivatives holds great promise for addressing unmet medical needs and improving patient outcomes. As our understanding of molecular interactions continues to evolve,959237-50-4 will undoubtedly play a pivotal role in shaping the future of drug development.